Cas no 2418709-03-0 (methyl 3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate)

• Product Name: methyl 3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate
• CAS No: 2418709-03-0
• MF: C₂₄H₂₀N₄O₄
• MW: 428.440005302429
• CID: 5678149
• PubChem ID: 165768066
• Update Time: 2025-06-11

methyl 3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26628953
• methyl 3-azido-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoate
• 2418709-03-0
• methyl 3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate

• Inchi： 1S/C24H20N4O4/c1-14-20(23(29)31-2)11-15(12-22(14)27-28-25)26-24(30)32-13-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-12,21H,13H2,1-2H3,(H,26,30)
• InChI Key： GVDHLRLUIKLDQZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(C)=C(C(=O)OC)C=1)N=[N+]=[N-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 428.14845513g/mol
• Monoisotopic Mass: 428.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 79Ų

Additional information on methyl 3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate

Comprehensive Overview of Methyl 3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate (CAS No. 2418709-03-0)

The compound methyl 3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate (CAS No. 2418709-03-0) is a highly specialized chemical intermediate widely utilized in organic synthesis, particularly in peptide coupling and click chemistry applications. Its unique structure, featuring an azido group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for researchers in pharmaceutical development and material science. With the growing demand for precision in drug design and biomolecular engineering, this compound has garnered significant attention in recent years.

One of the key features of methyl 3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate is its role in click chemistry, a revolutionary approach to molecular assembly that enables rapid and efficient bond formation. The azido moiety in this compound allows for selective reactions with alkynes, forming stable triazole linkages under mild conditions. This property is particularly relevant in the context of bioconjugation and drug delivery systems, where researchers are actively exploring ways to enhance targeting and reduce off-target effects.

In the realm of peptide synthesis, the Fmoc group in this compound serves as a temporary protecting group for amines, ensuring selective deprotection during solid-phase peptide synthesis (SPPS). This is critical for the production of complex peptides and proteins, which are increasingly being investigated for therapeutic applications, including cancer immunotherapy and antiviral treatments. The compound's stability and compatibility with standard SPPS protocols make it a preferred choice for laboratories focusing on peptide-based drug discovery.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like methyl 3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate. Computational models often rely on high-quality building blocks to predict molecular interactions, and this compound's well-defined reactivity profile makes it an excellent candidate for such applications. Additionally, its use in proteomics research and chemical biology aligns with the increasing focus on personalized medicine and biomarker discovery.

From a commercial perspective, the demand for CAS No. 2418709-03-0 has risen due to its versatility in biomaterials engineering. For instance, it has been employed in the development of smart hydrogels and bioactive coatings, which are pivotal in tissue engineering and medical device manufacturing. The compound's ability to facilitate cross-linking reactions under biocompatible conditions makes it a valuable tool for innovators in the biomedical field.

Quality control and scalability are critical considerations for researchers sourcing methyl 3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate. Reputable suppliers ensure high purity and batch-to-batch consistency, which are essential for reproducible results in sensitive applications like high-throughput screening and diagnostic assay development. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in next-generation therapeutics and advanced material sciences.